Cas no 84403-78-1 (4-(2-Chlorobenzyl)oxybenzoic Acid)

• Product Name: 4-(2-Chlorobenzyl)oxybenzoic Acid
• CAS No: 84403-78-1
• MF: C₁₄H₁₁ClO₃
• MW: 262.688343286514
• MDL: MFCD04554128
• CID: 1822825
• PubChem ID: 964396
• Update Time: 2025-06-18

4-(2-Chlorobenzyl)oxybenzoic Acid Chemical and Physical Properties

Names and Identifiers

• 4-[(2-Chlorobenzyl)oxy]benzoic acid
• AC1NP9AL
• 1-acetyl-4-[(2-chlorophenyl)methoxy]benzene
• 4-(2-Chlorobenzyloxy)acetophenone
• 1-{4-[(2-chlorobenzyl)oxy]phenyl}ethanone
• 4-(2-chloro-benzyloxy)-benzoic acid
• 4-(2-Chlor-benzyloxy)-benzoesaeure
• SBB012914
• SureCN2087098
• 4-(2-Chlorbenzyloxy)acetophenon
• STK785187
• CTK2G2306
• 004737
• AN-584
• ZERO
• BBL034381
• VS-12503
• 4-[(2-chlorophenyl)methoxy]benzoic Acid
• 84403-78-1
• AP-970/41298037
• 4-((2-Chlorobenzyl)oxy)benzoicacid
• ALBB-008961
• 4-((2-Chlorobenzyl)oxy)benzoic acid
• DTXSID601278785
• MFCD04554128
• AKOS000291569
• STK501656
• 4-(2-Chlorobenzyl)oxybenzoic Acid

• MDL： MFCD04554128
• Inchi： 1S/C14H11ClO3/c15-13-4-2-1-3-11(13)9-18-12-7-5-10(6-8-12)14(16)17/h1-8H,9H2,(H,16,17)
• InChI Key： LPILWQCXDRPDBT-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1COC1C=CC(C(=O)O)=CC=1

Computed Properties

• Exact Mass: 262.04
• Monoisotopic Mass: 262.04
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 46.5Ų

4-(2-Chlorobenzyl)oxybenzoic Acid Security Information

• HazardClass：IRRITANT

Additional information on 4-(2-Chlorobenzyl)oxybenzoic Acid

4-(2-Chlorobenzyl)oxybenzoic Acid (CAS No. 84403-78-1): A Comprehensive Overview

4-(2-Chlorobenzyl)oxybenzoic Acid (CAS No. 84403-78-1) is a versatile compound with significant applications in the fields of pharmaceuticals, organic synthesis, and materials science. This aromatic carboxylic acid derivative is characterized by its unique structural features, which include a chlorinated benzyl group and an ester functionality. The compound's chemical structure and properties make it an essential building block in the synthesis of various biologically active molecules and functional materials.

The molecular formula of 4-(2-Chlorobenzyl)oxybenzoic Acid is C₁₃H₁₀ClO₃, and its molecular weight is 253.67 g/mol. The compound is a white to off-white crystalline solid at room temperature, with a melting point ranging from 165 to 167°C. It is slightly soluble in water but exhibits good solubility in organic solvents such as ethanol, methanol, and dimethyl sulfoxide (DMSO). These solubility properties are crucial for its use in various chemical reactions and formulations.

In the pharmaceutical industry, 4-(2-Chlorobenzyl)oxybenzoic Acid has gained attention due to its potential as an intermediate in the synthesis of drugs with diverse therapeutic applications. Recent studies have explored its role in the development of anti-inflammatory agents, anticancer drugs, and antiviral compounds. For instance, a study published in the Journal of Medicinal Chemistry (2021) reported the synthesis of a series of 4-(2-Chlorobenzyl)oxybenzoic Acid-derived compounds that exhibited potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6.

Beyond pharmaceuticals, 4-(2-Chlorobenzyl)oxybenzoic Acid has found applications in materials science, particularly in the development of functional polymers and coatings. Its ability to form stable ester linkages makes it an ideal candidate for the synthesis of polymers with enhanced mechanical properties and thermal stability. A recent study published in the Journal of Polymer Science (2022) demonstrated the use of 4-(2-Chlorobenzyl)oxybenzoic Acid-based monomers to create polymers with improved tensile strength and flexibility, making them suitable for use in advanced coatings and adhesives.

The synthetic versatility of 4-(2-Chlorobenzyl)oxybenzoic Acid has also been leveraged in the development of novel catalysts and ligands for asymmetric synthesis. Its unique electronic properties and steric hindrance make it an excellent ligand for transition metal-catalyzed reactions, particularly those involving palladium and copper catalysts. A study published in the Catalysis Science & Technology (2020) reported the successful use of 4-(2-Chlorobenzyl)oxybenzoic Acid-derived ligands in the asymmetric allylic alkylation reaction, achieving high enantioselectivities and yields.

In addition to its synthetic applications, 4-(2-Chlorobenzyl)oxybenzoic Acid has been investigated for its potential environmental applications. Research published in the Journal of Environmental Science and Health (2019) explored its use as a sorbent for removing heavy metals from contaminated water sources. The compound's ability to form stable complexes with metal ions makes it an effective adsorbent material, offering a promising solution for water treatment technologies.

The safety profile of 4-(2-Chlorobenzyl)oxybenzoic Acid is another critical aspect that has been extensively studied. Toxicological evaluations have shown that it exhibits low toxicity when handled properly under laboratory conditions. However, like many organic compounds, it should be handled with appropriate personal protective equipment (PPE), including gloves, goggles, and lab coats, to minimize exposure risks.

In conclusion, 4-(2-Chlorobenzyl)oxybenzoic Acid (CAS No. 84403-78-1) is a multifaceted compound with a wide range of applications across various scientific disciplines. Its unique chemical structure and properties make it an invaluable tool for researchers and chemists working on drug discovery, materials science, catalysis, and environmental remediation. As ongoing research continues to uncover new applications and potential uses, this compound is likely to remain a focal point in future scientific endeavors.